Cas no 2137673-36-8 (Pyridine, 2-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]-5-(trifluoromethyl)-)

• Product Name: Pyridine, 2-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]-5-(trifluoromethyl)-
• CAS No: 2137673-36-8
• MF: C₁₁H₁₀F₃N₅
• MW: 269.225811481476
• CID: 5298391
• Update Time: 2025-05-20

Pyridine, 2-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-[1-(azetidin-3-yl)-1H-1,2,3-triazol-5-yl]-5-(trifluoromethyl)pyridine
• 2-[3-(Azetidin-3-yl)triazol-4-yl]-5-(trifluoromethyl)pyridine
• Pyridine, 2-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]-5-(trifluoromethyl)-

• Inchi： 1S/C11H10F3N5/c12-11(13,14)7-1-2-9(16-3-7)10-6-17-18-19(10)8-4-15-5-8/h1-3,6,8,15H,4-5H2
• InChI Key： FHNAOUKKHOBUNY-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C1=CN=NN1C1CNC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6

Additional information on Pyridine, 2-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]-5-(trifluoromethyl)-

Pyridine, 2-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]-5-(trifluoromethyl)-

Pyridine, 2-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]-5-(trifluoromethyl)- is a highly specialized organic compound with the CAS number 2137673-36-8. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structure, which includes a pyridine ring substituted with a triazole moiety and a trifluoromethyl group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various fields of research.

The pyridine ring in this compound serves as a versatile platform for further chemical modifications. The substitution at the 2-position with a 1H-1,2,3-triazol group introduces additional complexity to the structure. Triazoles are known for their stability and ability to form strong hydrogen bonds, which can significantly influence the compound's reactivity and solubility properties. Furthermore, the azetidinyl group attached to the triazole moiety adds another layer of functionality, potentially enhancing the compound's bioavailability or pharmacokinetic properties.

The trifluoromethyl group at the 5-position of the pyridine ring is another critical feature of this compound. Trifluoromethyl groups are widely used in drug design due to their ability to enhance lipophilicity and improve metabolic stability. This modification can also influence the electronic properties of the molecule, making it more suitable for specific applications in medicinal chemistry or materials science.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Researchers have explored its role as a potential lead compound for developing novel therapeutics targeting various diseases. For instance, its ability to interact with specific biological targets has been investigated in preclinical models, showing promising results in modulating enzyme activity or receptor binding.

In addition to its pharmacological applications, Pyridine, 2-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]-5-(trifluoromethyl)- has also been studied for its potential use in advanced materials science. Its unique electronic properties make it a candidate for applications in organic electronics or as a building block for functional materials.

The synthesis of this compound involves a series of intricate organic reactions, including coupling reactions and cyclizations. Researchers have optimized synthetic routes to improve yield and purity, ensuring that this compound is accessible for further studies.

From an environmental standpoint, understanding the fate and behavior of Pyridine derivatives like this one is crucial. Studies have been conducted to assess its biodegradability and potential impact on ecosystems. These findings are essential for ensuring responsible use and disposal of such compounds.

In conclusion, Pyridine, 2-[1-(3-azetidinyl)-1H-1,2,3-triazol-5-yl]-5-(trifluoromethyl)- (CAS No: 2137673-36-8) is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development.